Eicosapentaenoic Acid (sodium salt)
Eicosapentaenoic Acid (sodium salt)
EPA is an ω-3 fatty acid abundantly available in marine organisms. It is oxygenated by COX-1 and COX-2 at rates of approximately 5% and 30%, respectively, compared to arachidonic acid (Item No. 90010). EPA has been shown to offer protection against coronary heart disease, thrombosis, ischemic brain injury, scaly dermatitis, and some inflammatory diseases.
Brand Name:
Vulcanchem
CAS No.:
73167-03-0
VCID:
VC0163247
InChI:
InChI=1S/C20H30O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-19H2,1H3,(H,21,22);/q;+1/p-1/b4-3-,7-6-,10-9-,13-12-,16-15-;
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCC(=O)[O-].[Na+]
Molecular Formula:
C20H29O2 • Na
Molecular Weight:
324.4 g/mol
Eicosapentaenoic Acid (sodium salt)
CAS No.: 73167-03-0
Reference Standards
VCID: VC0163247
Molecular Formula: C20H29O2 • Na
Molecular Weight: 324.4 g/mol
CAS No. | 73167-03-0 |
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Product Name | Eicosapentaenoic Acid (sodium salt) |
Molecular Formula | C20H29O2 • Na |
Molecular Weight | 324.4 g/mol |
IUPAC Name | sodium;(5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoate |
Standard InChI | InChI=1S/C20H30O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-19H2,1H3,(H,21,22);/q;+1/p-1/b4-3-,7-6-,10-9-,13-12-,16-15-; |
Standard InChIKey | RBZYGQJEMWGTOH-RSDXMDNYSA-M |
Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)[O-].[Na+] |
SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)[O-].[Na+] |
Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)[O-].[Na+] |
Description | EPA is an ω-3 fatty acid abundantly available in marine organisms. It is oxygenated by COX-1 and COX-2 at rates of approximately 5% and 30%, respectively, compared to arachidonic acid (Item No. 90010). EPA has been shown to offer protection against coronary heart disease, thrombosis, ischemic brain injury, scaly dermatitis, and some inflammatory diseases. |
Synonyms | EPA;Timnodonic Acid |
Reference | 1.Wada, M.,DeLong, C.J.,Hong, Y.H., et al. Enzymes and receptors of prostaglandin pathways with arachidonic acid-derived versus eicosapentaenoic acid-derived substrates and products. The Journal of Biological Chemisty 282(31), 22254-22266 (2007). |
PubChem Compound | 23679014 |
Last Modified | Nov 11 2021 |
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